1-(2-Fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride

Specification

• CAS No.: 1864057-58-8
• Molecular Formula: C12H19ClFN
• Molecular Weight: 231.74 g/mol
• IUPAC Name: 1-(2-fluorophenyl)-3,3-dimethylbutan-1-amine;hydrochloride
• Standard InChI: InChI=1S/C12H18FN.ClH/c1-12(2,3)8-11(14)9-6-4-5-7-10(9)13;/h4-7,11H,8,14H2,1-3H3;1H
• Standard InChI Key: SDVPIQGCQZHCTO-UHFFFAOYSA-N
• SMILES: CC(C)(C)CC(C1=CC=CC=C1F)N.Cl
• Canonical SMILES: CC(C)(C)CC(C1=CC=CC=C1F)N.Cl

Introduction

Chemical Properties and Structure

Molecular Structure and Identification

1-(2-Fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride is characterized by a central amine group attached to a carbon chain with two methyl groups at the third carbon position. A 2-fluorophenyl ring is connected to the first carbon of this chain, with the fluorine atom specifically positioned at the second carbon of the phenyl ring. The compound exists as a hydrochloride salt, formed through the addition of hydrochloric acid to the amine group.

The compound has several key identifiers that help distinguish it in chemical databases and research literature:

Identifier	Value
CAS Number	1864057-58-8
Molecular Formula	C12H19ClFN
Molecular Weight	231.74 g/mol

Chemical Structure Representation

The chemical structure of this compound can be represented through several standardized notations that are essential for precise identification in chemical databases and research:

Chemical Identifier	Representation
IUPAC Name	1-(2-fluorophenyl)-3,3-dimethylbutan-1-amine;hydrochloride
Standard InChI	InChI=1S/C12H18FN.ClH/c1-12(2,3)8-11(14)9-6-4-5-7-10(9)13;/h4-7,11H,8,14H2,1-3H3;1H
Standard InChIKey	SDVPIQGCQZHCTO-UHFFFAOYSA-N
SMILES	CC(C)(C)CC(C1=CC=CC=C1F)N.Cl
Canonical SMILES	CC(C)(C)CC(C1=CC=CC=C1F)N.Cl

These chemical identifiers provide standardized ways to represent the compound's structure, enabling consistent identification across different chemical databases and research publications.

Physical Properties

The physical properties of 1-(2-Fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride significantly influence its behavior in chemical reactions and biological systems:

Physical Property	Characteristic
Appearance	Typically a white to off-white crystalline solid
Solubility	Enhanced water solubility due to the hydrochloride salt formation
State at Room Temperature	Solid
Stability	Generally stable under standard laboratory conditions

The hydrochloride salt formation is particularly important as it significantly enhances the compound's solubility in aqueous solutions, making it more suitable for biological testing and pharmaceutical applications.

Applications in Research and Development

Medicinal Chemistry Applications

1-(2-Fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride serves as an important lead compound in medicinal chemistry, providing a foundation for the development of novel therapeutic agents. Its unique structural features, particularly the 2-fluorophenyl group and dimethylbutyl moiety, offer multiple points for structural modification and optimization.

Medicinal chemists utilize this compound in structure-activity relationship (SAR) studies to understand how modifications to different regions of the molecule affect its biological activity. These studies typically involve:

• Altering the position of the fluorine atom on the phenyl ring

• Modifying the dimethylbutyl group to optimize lipophilicity and metabolic stability

• Exploring bioisosteric replacements for key functional groups

• Investigating the effects of additional substituents on the aromatic ring

These approaches help researchers develop more potent and selective compounds with improved pharmacokinetic properties and reduced side effects.

Research Tool Applications

Beyond its potential therapeutic applications, 1-(2-Fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride serves as a valuable research tool in pharmacological studies. It can be used to:

• Probe the functions of specific receptors or enzymes in biological systems

• Serve as a control or reference compound in assay development

• Help elucidate cellular pathways involved in gastrointestinal function

• Facilitate the identification of novel drug targets

These research applications contribute significantly to our understanding of gastrointestinal physiology and pathology, potentially leading to the development of more effective therapeutic strategies.

Chemical Intermediate Applications

The compound also serves as an important chemical intermediate in the synthesis of more complex molecules. The presence of a primary amine group makes it particularly valuable for various chemical transformations, including:

• Amide bond formation

• Alkylation reactions

• Formation of carbamates or ureas

• Coupling reactions to form larger molecular structures

These reactions enable the creation of diverse chemical libraries for drug discovery programs, significantly expanding the chemical space available for the identification of novel therapeutic agents.

Comparative Analysis with Related Compounds

Structural Analogs and Their Properties

To better understand the structure-activity relationships of 1-(2-Fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride, it is valuable to compare it with structurally related compounds. This comparison highlights how subtle structural modifications can impact biological activity and physicochemical properties:

Compound	Molecular Formula	Key Structural Difference	Potential Impact on Activity
1-(4-Fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride	C12H19ClFN	Fluorine at para position instead of ortho	Altered electronic distribution and receptor interactions
1-(2,5-Difluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride	C12H18ClF2N	Additional fluorine atom at position 5	Enhanced metabolic stability and altered binding profile
3,3-Dimethylbutan-1-amine hydrochloride	C6H16ClN	Absence of fluorophenyl group	Significant reduction in lipophilicity and target specificity

Structure-Activity Relationship Insights

The positioning of the fluorine atom at the ortho position of the phenyl ring in 1-(2-Fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride is particularly noteworthy. This specific substitution pattern can influence:

• Conformation of the molecule due to potential electronic interactions

• Hydrogen bonding capabilities within binding pockets

• Metabolic stability against oxidative enzymes

• Distribution of electron density across the aromatic system

Additionally, the 3,3-dimethylbutyl group contributes to the compound's lipophilicity and steric bulk, which can affect its binding to protein targets and its ability to cross biological membranes. Understanding these structure-activity relationships is crucial for the rational design of more effective derivatives.

Synthesis Methods and Chemical Reactivity

Chemical Reactivity Profile

As an amine hydrochloride, 1-(2-Fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride exhibits characteristic reactivity patterns that are important for its applications in medicinal chemistry and organic synthesis:

• The primary amine functionality can participate in:

  • Nucleophilic substitution reactions

  • Condensation reactions with carbonyl compounds

  • Amide bond formation with carboxylic acids or their derivatives

  • Reductive alkylation with aldehydes or ketones

• The fluorophenyl group can undergo:

  • Electrophilic aromatic substitution reactions (though deactivated by the fluorine)

  • Metal-catalyzed coupling reactions

  • SNAr reactions under appropriate conditions

• The hydrochloride salt can be converted to the free base by treatment with base, allowing for improved solubility in organic solvents for certain reactions.

Understanding these reactivity patterns is essential for designing efficient synthetic routes to derivatives and for predicting potential metabolic transformations in biological systems.

Current Research Trends and Future Directions

Recent Research Developments

Current research on 1-(2-Fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride and related compounds focuses on several key areas:

• Structural optimization through systematic modification of key functional groups to enhance potency, selectivity, and pharmacokinetic properties.

• Detailed investigation of the compound's mechanism of action at the molecular level, including identification of specific protein targets and binding interactions.

• Exploration of additional therapeutic applications beyond gastrointestinal disorders, based on observed biological activities or structural similarities to compounds with established therapeutic uses.

• Development of more efficient and environmentally friendly synthetic routes to facilitate larger-scale production for research and potential clinical applications.

Future Research Opportunities

Several promising directions for future research on 1-(2-Fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride include:

• Combination therapy approaches, investigating potential synergistic effects when used alongside established treatments for gastrointestinal disorders.

• Development of targeted drug delivery systems to enhance the compound's efficacy and reduce potential systemic side effects.

• Computational modeling studies to predict binding interactions with potential biological targets and guide rational design of improved derivatives.

• Investigation of structure-property relationships to optimize drug-like characteristics such as solubility, permeability, and metabolic stability.

• Exploration of the compound's potential effects on gut microbiome composition and function, given the increasing recognition of the microbiome's role in gastrointestinal health and disease.

These research directions hold promise for expanding our understanding of this compound's therapeutic potential and optimizing its properties for potential clinical applications.